Cas no 7646-75-5 (Sodium (Phenyl)dimethylsilanolate)

Sodium (Phenyl)dimethylsilanolate is an organosilicon compound with the chemical formula C₈H₁₁NaOSi. It serves as a versatile intermediate in organic synthesis, particularly in the formation of siloxane bonds and modification of silicone polymers. The compound's reactive silanolate group enables efficient cross-linking and functionalization, making it valuable in silicone resin production and surface treatment applications. Its phenyl group enhances thermal stability and compatibility with aromatic systems. The sodium counterion improves solubility in polar solvents, facilitating homogeneous reactions. This reagent is particularly useful in controlled siloxane network formation, offering precise reactivity for tailored material properties. Proper handling under inert conditions is recommended due to its moisture sensitivity.

Sodium (Phenyl)dimethylsilanolate structure

7646-75-5 structure

Product Name:Sodium (Phenyl)dimethylsilanolate

CAS No:7646-75-5

MF:C₈H₁₁NaOSi

MW:174.247614145279

MDL:MFCD09266151

CID:86009

PubChem ID:23713317

Update Time:2025-10-14

Sodium (Phenyl)dimethylsilanolate Chemical and Physical Properties

Names and Identifiers

- Dimethylphenylsilanol sodium salt
- SODIUM PHENYLDIMETHYLSILANOLATE, 2M in tetrahydrofuran
- sodium,dimethyl-oxido-phenylsilane
- SCHEMBL11722741
- Sodium dimethylphenylsilanolate
- MFCD09266151
- DTXSID80635778
- Sodium(phenyl)dimethylsilanolate
- 7646-75-5
- CS-0455619
- Sodium dimethyl(phenyl)silanolate
- sodium;dimethyl-oxido-phenylsilane
- SODIUM (PHENYL)DIMETHYLSILANOLATE
- Dimethylphenylsilanol sodium salt, 97%
- Sodium (Phenyl)dimethylsilanolate
- MDL： MFCD09266151
- Inchi： 1S/C8H11OSi.Na/c1-10(2,9)8-6-4-3-5-7-8;/h3-7H,1-2H3;/q-1;+1
- InChI Key： NPZJKOMUCXNLBN-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C1C=CC=CC=1)[O-].[Na+]

Computed Properties

Exact Mass: 174.04800
Monoisotopic Mass: 174.04768579g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 111
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 23.1Å²

Experimental Properties

Density: Not available
Melting Point: Not available
Boiling Point: Not available
Flash Point: Not available
PSA: 23.06000
LogP: 1.52920
Vapor Pressure: Not available

Sodium (Phenyl)dimethylsilanolate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Sodium (Phenyl)dimethylsilanolate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S667028-50mg	Sodium (Phenyl)dimethylsilanolate	7646-75-5		50mg	$ 50.00	2022-06-03
TRC	S667028-100mg	Sodium (Phenyl)dimethylsilanolate	7646-75-5		100mg	$ 65.00	2022-06-03
TRC	S667028-500mg	Sodium (Phenyl)dimethylsilanolate	7646-75-5		500mg	$ 80.00	2022-06-03
AK Scientific	AMTSi046-250mg	Sodium (phenyl)dimethylsilanolate	7646-75-5	95%	250mg	$49	2025-02-18
AK Scientific	AMTSi046-1g	Sodium (phenyl)dimethylsilanolate	7646-75-5	95%	1g	$147	2025-02-18
AK Scientific	AMTSi046-5g	Sodium (phenyl)dimethylsilanolate	7646-75-5	95%	5g	$427	2025-02-18
abcr	AB253347-1 g	Dimethylphenylsilanol sodium salt, 97%; .	7646-75-5	97%	1g	€99.80	2023-04-27
abcr	AB253347-5 g	Dimethylphenylsilanol sodium salt, 97%; .	7646-75-5	97%	5g	€245.00	2023-04-27
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H28457-1g	Dimethylphenylsilanol sodium salt, 97%	7646-75-5	97%	1g	￥1769.00	2023-03-09
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H28457-5g	Dimethylphenylsilanol sodium salt, 97%	7646-75-5	97%	5g	￥3787.00	2023-03-09